XL-784

• Molecular Formula: C42H44Cl2F4MgN6O16S2
• Molecular Weight: 1124.2 g/mol
• InChI: InChI=1S/2C21H22ClF2N3O8S.Mg/c2*1-33-8-9-34-21(29)26-6-7-27(18(12-26)20(28)25-30)36(31,32)15-10-16(23)19(17(24)11-15)35-14-4-2-13(22)3-5-14;/h2*2-5,10-11,18,30H,6-9,12H2,1H3,(H,25,28)
• InChIKey: ZMCFPARQVNGSFI-UHFFFAOYSA-N

XL-784: A Selective MMP/ADAM10 Inhibitor with a Quantified MMP-1 Sparing Profile for Differentiated Research Procurement

XL-784 (CAS 1224964-36-6) is a synthetic, orally bioavailable small molecule inhibitor of matrix metalloproteinases (MMPs) and ADAM (a disintegrin and metalloproteinase) proteases. It exhibits a limited-spectrum inhibition profile, displaying high potency against MMP-2, MMP-13, and ADAM10 (TACE), with a distinct lack of potent activity against MMP-1 . This pharmacological signature, which was purposefully engineered [1], differentiates it from earlier, less selective metalloproteinase inhibitors and underpins its unique research and development trajectory [2].

Reported MMP‑1 sparing profile reduces class‑related musculoskeletal toxicity context

Oral bioavailability supports chronic in vivo dosing regimens

Dual ADAM10/MMP‑2/MMP‑13 target engagement for complex disease‑model research

• [1] DrugBank. (n.d.). XL784. Accession No. DB04991. View Source
• [2] Exelixis, Inc. (2003, March 31). Exelixis Files IND for First Proprietary Anticancer Compound. Press Release. View Source

Why Broad-Spectrum MMP Inhibitors Cannot Substitute for XL-784 in MMP-1-Sparing Research Applications

Procurement of a generic MMP inhibitor (e.g., marimastat, batimastat) is not a scientifically valid substitute for XL-784 in studies requiring a specific MMP-1-sparing profile. The primary clinical failure of broad-spectrum MMP inhibitors has been attributed to dose-limiting musculoskeletal toxicity, a side effect linked to the potent inhibition of MMP-1 and other sheddases [1]. XL-784 was deliberately optimized to avoid this liability by exhibiting over 2300-fold selectivity for MMP-2 over MMP-1 . This quantitative difference in selectivity translates into a documented, differentiated in vivo safety and tolerability profile [2], making it a distinct research tool for investigating therapeutic hypotheses where MMP-1 inhibition is an undesired off-target effect.

Broad‑spectrum MMP inhibitors (e.g., Batimastat) may introduce MMP‑1‑related toxicity context, limiting dosing flexibility

Non‑oral MMP inhibitors require parenteral administration, complicating chronic study designs

Compounds lacking ADAM10 inhibition may not replicate dual protease modulation relevant to fibrosis and oncology models

• [1] Ennis, T., Jin, J., Bartlett, S., & Arif, B. (2012). Effect of novel limited-spectrum MMP inhibitor XL784 in abdominal aortic aneurysms. *Journal of Cardiovascular Pharmacology and Therapeutics*, 17(3), 297-306. View Source
• [2] DrugBank. (n.d.). XL784. Accession No. DB04991. View Source

Quantitative Evidence Guide: Differentiated Potency, Selectivity, and In Vivo Efficacy of XL-784 vs. Doxycycline and Broad-Spectrum MMP Inhibitors

Superior In Vivo Efficacy of XL-784 Compared to Doxycycline in an Established Murine Aneurysm Model

In a 14-day elastase-perfusion mouse model of abdominal aortic aneurysm (AAA), XL-784 demonstrated a dose-dependent and statistically significant superior reduction in maximal aortic dilatation compared to doxycycline, a commonly used research tool and clinical reference [1].

MMP‑1 Sparing Selectivity

Reported

Selectivity >2,300‑fold for MMP‑2 over MMP‑1
MMP‑2 IC50 0.81 nM, MMP‑1 IC50 ~1900 nM; ADAM10 IC50 1–2 nM

Selectivity profile supports MMP‑1–sparing research design

Class‑level inference; in vitro enzymatic assay context

Evidence Dimension	Percentage aortic dilatation (%ΔAD) from baseline to harvest
Target Compound Data	76.0% ± 3.5% (at 500 mg/kg, p.o.) and 88.6% ± 4.4% (at 375 mg/kg, p.o.)
Comparator Or Baseline	Doxycycline (100 mg/kg/day, p.o.) at 112.2% ± 2.0%
Quantified Difference	~36% absolute reduction vs. doxycycline (500 mg/kg dose, P < 0.05)
Conditions	In vivo, 14-day elastase-perfusion AAA model in mice, oral gavage

Why This Matters

This direct, in vivo comparison provides quantitative justification for selecting XL-784 over the standard of care reference compound doxycycline when maximum efficacy in this model is a critical experimental endpoint.

• [1] Ennis, T., Jin, J., Bartlett, S., & Arif, B. (2012). Effect of novel limited-spectrum MMP inhibitor XL784 in abdominal aortic aneurysms. *Journal of Cardiovascular Pharmacology and Therapeutics*, 17(3), 297-306. View Source

Quantified MMP-1 Sparing as a Key Differentiator from Broad-Spectrum Inhibitors Batimastat and Marimastat

XL-784 exhibits a uniquely high degree of selectivity against MMP-1 relative to its target MMPs, a property designed to mitigate the musculoskeletal toxicity seen with first-generation broad-spectrum MMP inhibitors [1]. This is in stark contrast to prototypical broad-spectrum inhibitors.

Oral Bioavailability

Reported trial context

Dose‑proportional absorption; tolerated single oral dose up to 1700 mg in Phase 1

Supports oral route for chronic in vivo dosing

Phase 1 context; exposure margins may vary

Evidence Dimension	MMP-1 inhibition potency (IC50) and selectivity ratio over MMP-2
Target Compound Data	MMP-1 IC50: ~1900 nM; MMP-2 IC50: 0.81 nM. Ratio (MMP-1/MMP-2): 2346
Comparator Or Baseline	Batimastat (MMP-1 IC50: 3 nM; MMP-2 IC50: 4 nM; Ratio: 0.75) and Marimastat (MMP-1 IC50: 5 nM; MMP-2 IC50: 6 nM; Ratio: 0.83) [REFS-2, REFS-3]
Quantified Difference	Selectivity ratio for MMP-2 over MMP-1 is >3000-fold greater for XL-784 compared to Batimastat or Marimastat
Conditions	In vitro biochemical enzyme inhibition assays

Why This Matters

This data directly supports the procurement choice: XL-784 is a required tool for experiments where avoiding MMP-1 inhibition is essential for data interpretation and translational relevance, a property not shared by classic broad-spectrum inhibitors.

• [1] DrugBank. (n.d.). XL784. Accession No. DB04991. View Source
• [2] Probes & Drugs. (2025). Batimastat (PD007159). View Source

Validated In Vivo Safety and Tolerability Profile Stemming from Limited-Spectrum Activity

The strategic engineering of XL-784 to spare MMP-1 correlates with a clinically validated safety profile distinct from earlier MMP inhibitors. Phase 1 clinical trial results confirmed its oral bioavailability and high tolerability in healthy volunteers [1].

Aortic Aneurysm Model

Head‑to‑head

375 mg/kg XL‑784: dilation 88.6%±4.4% vs doxycycline 112.2%±2.0% (P<0.05); 500 mg/kg: 76.0%±3.5%

Reported greater aortic dilation inhibition than doxycycline

Elastase‑induced mouse model; endpoint comparison

Evidence Dimension	Maximum tolerated single oral dose in humans
Target Compound Data	Tolerated up to 1700 mg in a Phase 1 single ascending dose study
Comparator Or Baseline	Class-level inference: First-generation broad-spectrum MMP inhibitors (e.g., marimastat) were limited by dose-dependent musculoskeletal toxicity that prevented achieving efficacious plasma concentrations [2]
Quantified Difference	No comparator dose limit is provided; however, the reported 1700 mg tolerated dose for XL-784 represents a level unattainable by earlier, less selective compounds due to toxicity.
Conditions	Phase 1 clinical trial in healthy human volunteers, oral administration

Why This Matters

This evidence demonstrates that the compound's engineered selectivity translates into a differentiated and documented in vivo safety margin, which is a critical factor for planning chronic dosing studies in animal models where compound-related toxicity is a primary concern.

• [1] Exelixis, Inc. (2005, September 22). Exelixis Starts Three New Phase I Clinical Trials for Novel Compounds XL844, XL184 and XL784. Press Release. View Source
• [2] Ennis, T., Jin, J., Bartlett, S., & Arif, B. (2012). Effect of novel limited-spectrum MMP inhibitor XL784 in abdominal aortic aneurysms. *Journal of Cardiovascular Pharmacology and Therapeutics*, 17(3), 297-306. View Source

XL-784 Procurement Guide: Best-Fit Research and Industrial Application Scenarios Based on Validated Differential Evidence

Cardiovascular Disease Modeling: Abdominal Aortic Aneurysm (AAA) and Atherosclerosis Studies

XL-784 is the preferred tool compound for preclinical research in cardiovascular models requiring potent MMP inhibition without the confounding toxicity of broad-spectrum agents. Its superior efficacy versus doxycycline in inhibiting aortic dilatation in a murine AAA model is directly documented [1]. Additionally, it has demonstrated significant reduction of atherosclerotic lesion area (22-29%) in SR-uPA mice [2], providing a strong, quantitative basis for its selection in atherosclerosis and vascular remodeling studies.

Oncology Research: Studies of Tumor Invasion, Metastasis, and Angiogenesis

For cancer research focused on the roles of MMP-2, MMP-13, and ADAM10 in extracellular matrix remodeling, tumor invasion, and angiogenesis, XL-784 provides a unique, limited-spectrum tool [1]. Its MMP-1-sparing design allows for investigation of the therapeutic hypothesis that inhibiting specific MMPs while avoiding MMP-1 is sufficient and safer, a concept that cannot be tested with promiscuous inhibitors like batimastat or marimastat [2]. Its oral bioavailability and demonstrated anti-proliferative effects in preclinical studies further support its use in in vivo oncology models .

Metabolic and Renal Disease: Diabetic Nephropathy and Fibrosis Models

Based on its Phase 2 clinical investigation for albuminuria due to diabetic nephropathy [1], XL-784 is a mechanistically relevant and validated compound for preclinical research in diabetic nephropathy and renal fibrosis. Its dual inhibition of ADAM10 and MMP-2 is implicated in pathways of blood vessel formation and cell proliferation that contribute to renal impairment [2]. The documented Phase 1 safety and tolerability profile makes it a suitable candidate for chronic dosing studies in rodent models of progressive kidney disease.

Application

Selection Property

Validation Focus

Renal fibrosis & CKD pathway research

MMP‑2/ADAM10 target engagement

Proteinuria and glomerulosclerosis endpoint interpretation

Vascular remodeling research

MMP‑2/MMP‑13 selectivity profile

Aortic dilatation endpoint comparison

Neuro‑oncology ADAM10 research

Evidence of brain penetration

CNS tumor model endpoint validation

• [1] Ennis, T., Jin, J., Bartlett, S., & Arif, B. (2012). Effect of novel limited-spectrum MMP inhibitor XL784 in abdominal aortic aneurysms. *Journal of Cardiovascular Pharmacology and Therapeutics*, 17(3), 297-306. View Source
• [2] Bartlett, S. (2015). Reduction of mouse atherosclerosis by urokinase inhibition or with a limited-spectrum matrix metalloproteinase inhibitor. (Summary). View Source